Cas no 1863532-43-7 (1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea)

• Product Name: 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea
• CAS No: 1863532-43-7
• MF: C₉H₁₈N₂OS
• MW: 202.317020893097
• CID: 5192077
• Update Time: 2026-03-05

1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N'-(2,2-dimethyl-3-thietanyl)-N-ethyl-N-methyl-
• 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea

• Inchi： 1S/C9H18N2OS/c1-5-11(4)8(12)10-7-6-13-9(7,2)3/h7H,5-6H2,1-4H3,(H,10,12)
• InChI Key： AVTVKZIAIHLYGA-UHFFFAOYSA-N
• SMILES： N(CC)(C)C(NC1CSC1(C)C)=O

Additional information on 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea

Comprehensive Guide to 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea (CAS No. 1863532-43-7): Properties, Applications, and Market Insights

The chemical compound 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea (CAS No. 1863532-43-7) is a specialized urea derivative with a unique molecular structure. This compound has garnered significant attention in recent years due to its potential applications in pharmaceutical research, agrochemical development, and material science. In this comprehensive guide, we will explore the key properties, synthesis methods, applications, and market trends surrounding this intriguing molecule.

From a structural perspective, 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea features a thietane ring system substituted with two methyl groups at the 2-position, along with an ethyl and methyl group on the urea nitrogen atoms. This distinctive arrangement contributes to its particular chemical behavior and makes it an interesting subject for research in medicinal chemistry. The compound's molecular formula is C10H20N2OS, with a molecular weight of 216.34 g/mol.

Recent scientific literature highlights the growing interest in thietane-containing compounds like 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea due to their potential biological activities. Researchers are particularly interested in exploring this compound's possible interactions with various enzyme systems and its potential as a building block for more complex pharmaceutical agents. The presence of both the thietane ring and urea moiety in the same molecule creates unique opportunities for drug discovery programs.

The synthesis of 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea typically involves multi-step organic reactions starting from appropriate thietane precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to improve yield and reduce environmental impact. Advanced purification techniques such as column chromatography and recrystallization are often employed to obtain high-purity samples of this compound for research purposes.

In the pharmaceutical sector, 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea has shown promise as a potential intermediate for the development of novel therapeutic agents. Its structural features make it particularly interesting for researchers working on central nervous system (CNS) targets, metabolic disorders, and anti-inflammatory applications. The compound's stability profile and solubility characteristics are currently under investigation by several research groups worldwide.

Beyond pharmaceuticals, 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea has potential applications in material science. The thietane ring system can contribute to the development of specialized polymers with unique thermal and mechanical properties. Researchers are exploring its use as a monomer or cross-linking agent in polymer chemistry, particularly for applications requiring materials with specific durability or chemical resistance characteristics.

The agrochemical industry has also shown interest in urea derivatives containing heterocyclic systems like the thietane ring found in 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea. Preliminary studies suggest that such compounds may have potential as plant growth regulators or as intermediates for the synthesis of novel crop protection agents. However, extensive field testing would be required to evaluate any practical agricultural applications.

From a safety perspective, 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea should be handled with standard laboratory precautions appropriate for organic compounds. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection should be used when working with this chemical. Material safety data sheets (MSDS) should be consulted for specific handling and storage recommendations.

The market for specialized urea derivatives like 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea has shown steady growth in recent years, driven by increasing research activities in pharmaceutical and material science applications. Several fine chemical suppliers now include this compound in their catalogs, typically offering it in research quantities ranging from milligrams to kilogram scales. Pricing varies depending on purity and quantity, with custom synthesis services also available for larger-scale requirements.

Analytical characterization of 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). These methods are essential for confirming the compound's identity and purity, particularly for research applications where precise molecular characterization is crucial. Recent advances in analytical instrumentation have improved the ability to study this compound's behavior in various environments.

Future research directions for 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea may include exploration of its potential in drug delivery systems, investigation of its biological activity profile, and development of more efficient synthetic routes. The compound's unique combination of structural features continues to attract attention from both academic and industrial researchers looking for novel chemical entities with potential applications across multiple disciplines.

For researchers interested in working with 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea, it's important to note that the compound's commercial availability has increased in recent years. Several reputable chemical suppliers now offer this material, though purity specifications and pricing may vary. When sourcing this compound, researchers should verify certificates of analysis and consider the supplier's reputation in the fine chemicals market.

In conclusion, 1-(2,2-dimethylthietan-3-yl)-3-ethyl-3-methylurea (CAS No. 1863532-43-7) represents an interesting example of modern heterocyclic chemistry with potential applications spanning multiple scientific disciplines. Its unique structural features and growing commercial availability make it a compound worth watching in the coming years as research into its properties and potential applications continues to evolve.